Cas no 1708079-61-1 (4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile)

• Product Name: 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile
• CAS No: 1708079-61-1
• MF: C₁₂H₇N₅O
• MW: 237.216881036758
• CID: 5161919
• Update Time: 2025-05-23

4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile
• Pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile, 1,4-dihydro-4-oxo-7-phenyl-

• Inchi： 1S/C12H7N5O/c13-7-10-12(18)17-11(15-14-10)6-9(16-17)8-4-2-1-3-5-8/h1-6,15H
• InChI Key： NFUJOZSINKYODW-UHFFFAOYSA-N
• SMILES： N1=C(C#N)C(=O)N2N=C(C3=CC=CC=C3)C=C2N1

Additional information on 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile

4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile: A Comprehensive Overview

4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile, also known by its CAS number 1708079-61-1, is a complex organic compound with a unique structural composition. This compound belongs to the class of pyrazolo-triazines, which are known for their versatile applications in various fields of chemistry and materials science. The molecule features a fused ring system comprising a pyrazole and a triazine moiety, with additional substituents that contribute to its functional properties.

The synthesis of 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound for industrial and academic applications.

The structural uniqueness of this compound lies in its fused ring system and the presence of functional groups such as the oxo group at position 4 and the cyano group at position 3. These groups play a critical role in determining the compound's chemical reactivity and physical properties. The phenyl group at position 7 further enhances the molecule's aromaticity and electronic characteristics, making it suitable for applications in pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of pyrazolo-triazine derivatives as candidates for drug development. The compound's ability to interact with biological targets such as enzymes and receptors has been extensively investigated. For instance, researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a valuable lead molecule for therapeutic interventions.

In addition to its biological applications, 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile has shown potential in materials science. Its electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into thin-film transistor (TFT) structures to enhance device performance. The compound's ability to modulate charge transport properties has been particularly advantageous in this context.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The synthesis and characterization of pyrazolo-triazine derivatives have provided insights into the reactivity of nitrogen-containing heterocycles under various reaction conditions. This knowledge is invaluable for designing new compounds with tailored properties for specific applications.

In conclusion, 4-Oxo-7-phenyl-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-3-carbonitrile, with its unique structure and functional groups (CAS No 17080796-6), represents a significant advancement in organic chemistry. Its versatile applications span across pharmaceuticals, materials science, and heterocyclic chemistry. As research continues to uncover new properties and applications of this compound (CAS No 698886-6), it is poised to play an increasingly important role in both academic and industrial settings.